Cas no 20940-42-5 (3-chlorobenzylurea)

3-chlorobenzylurea structure
3-chlorobenzylurea structure
Product Name:3-chlorobenzylurea
CAS No:20940-42-5
MF:C8H9ClN2O
MW:184.62286067009
CID:910828
PubChem ID:30384
Update Time:2025-04-19

3-chlorobenzylurea Chemical and Physical Properties

Names and Identifiers

    • 3-chlorobenzylurea
    • 1-(3-chloro-phenyl)-3-methyl-urea
    • AC1L1JHJ
    • AC1Q40PX
    • N-(3-chloro-phenyl)-N'-methyl-urea
    • N-(3-CHLOROPHENYL)-N'-METHYLUREA
    • N-(3-Chlor-phenyl)-N'-methyl-harnstoff
    • N-< 3-Chlor-phenyl> -N'-methyl-harnstoff
    • N-Methyl-N'-(3-chlorophenyl)urea
    • SureCN8830833
    • SCHEMBL8830833
    • AKOS002956263
    • DTXSID70175113
    • 1-(3-chlorophenyl)-3-methylurea
    • 3-(3,4-chlorophenyl)-1-methylurea
    • 20940-42-5
    • MIRQKFUBAFNLEI-UHFFFAOYSA-N
    • Inchi: 1S/C8H9ClN2O/c1-10-8(12)11-7-4-2-3-6(9)5-7/h2-5H,1H3,(H2,10,11,12)
    • InChI Key: MIRQKFUBAFNLEI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(NC)=O

Computed Properties

  • Exact Mass: 184.04047
  • Monoisotopic Mass: 184.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 55.12
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